Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Biochemical Profile of ON 146040

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ON 146040

CAS No.: 1404231-34-0

Cat. No.: S002830

The following table summarizes the known inhibitory activity (IC50 values) and basic properties of ON

146040, as reported in the supplier catalogs [1] [2].

Property Description
Molecular Formula C24H23N70sS [1] [2]
Molecular Weight 489.55 g/mol [1] [2]
CAS Number 1404231-34-0 [1] [2]

| Targets & IC50 | « PI3Ka: 14 nM [1] [2] » PI3KS: 20 nM [1] [2] « Abl-1: 150 nM [1] [2] « PI3Kf: 3 pM
[1] [2] « PI3Ky: 1 pM [1] [2] | | In Vitro Activity | Potent in killing hematologic tumor cells, with IC50
values in the 150 to 1000 nM range. Downregulates phosphorylation of STAT3 and STAT5 in leukemia and
myeloma cells [1] [2]. | | Description | Characterized as a dual inhibitor of PI3K and BCR-ABL, targeting
both the STAT3 and STATS5 pathways [2]. |

Mechanism of Action and Signaling Pathway

The available data suggests ON 146040 is a multi-targeted agent. The diagram below illustrates its reported

mechanism of action, simultaneously inhibiting key nodes in oncogenic signaling pathways [1] [2].
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ON 146040 is a dual inhibitor of PI3Ka/§ and BCR-ABL, downregulating downstream STAT3/STAT5 and

AKT signaling to suppress tumor cell survival and proliferation [1] [2].

Research Context and Protocol Notes

While detailed protocols for ON 146040 are not available in the search results, the information does place it

in a broader research context and suggests potential experimental approaches.

e Broader Field Developments: Current research in PI3Ka inhibition is focused on overcoming the
limitations of early-generation drugs. Key strategies include developing mutant-selective allosteric
inhibitors (like RLY-2608 and STX-478) to reduce on-target toxicities, and exploring covalent
inhibitors and degraders (like inavolisib) to enhance specificity and overcome resistance [3] [4].

¢ Inferred Protocol Guidance: The in vitro findings for ON 146040 were based on its effects in Killing
hematologic tumor cells and downregulating phospho-STAT3/STAT5 [1] [2]. A standard cellular assay
to validate its activity would involve:
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o Cell Viability Assay: Treating relevant cancer cell lines (e.g., leukemia, myeloma) with a dose
range of ON 146040 and measuring cell viability (e.g., with MTT or CellTiter-Glo assays) to
determine IC50 values.

o Western Blot Analysis: Confirming target engagement and mechanism of action by analyzing
lysates from treated cells for levels of phosphorylated and total STAT3, STAT5, and AKT.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b002830#0n-146040-pi3k-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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